2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 2-[4-[(oxolan-2-ylmethylamino)methyl]phenoxy]ethanol
• InChI: InChI=1S/C14H21NO3/c16-7-9-18-13-5-3-12(4-6-13)10-15-11-14-2-1-8-17-14/h3-6,14-16H,1-2,7-11H2
• InChI Key: XUNRLURNFSLDIN-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNCC2=CC=C(C=C2)OCCO

Description

2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol, also known as THF-MPE, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth. 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of the protein kinase Akt, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as cytokines and chemokines, and to reduce the infiltration of inflammatory cells into tissues. 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol in lab experiments is that it has been shown to have low toxicity and to be well-tolerated by cells and tissues. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol. One area of interest is the development of new synthetic methods for 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol that are more efficient and scalable. Another area of interest is the investigation of the potential use of 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol in combination with other drugs or therapies for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol involves a multi-step process that begins with the reaction of 4-nitrophenol with 2-(2-chloroethoxy)ethanol to form 2-(4-nitrophenoxy)ethanol. The nitro group is then reduced to an amino group using hydrogenation with palladium on carbon. The resulting compound is then reacted with tetrahydrofurfurylamine to form 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol.

Scientific Research Applications

2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol has been the subject of several studies due to its potential applications in the field of medicine. It has been shown to have anti-inflammatory properties and has been investigated for its potential use in the treatment of various inflammatory diseases, including asthma and rheumatoid arthritis. 2-(4-{[(Tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.